
2-Methyl-6-nitro-1H-indole physical properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole

CAS No.: 3484-23-9

Cat. No.: B1268853

Get Quote

Technical Guide: 2-Methyl-6-nitro-1H-indole
Physical Properties, Synthesis, and Application Profile

Executive Summary
2-Methyl-6-nitro-1H-indole (CAS: 4769-96-4) is a functionalized indole scaffold widely utilized

in medicinal chemistry as a precursor for non-nucleoside reverse transcriptase inhibitors

(NNRTIs), melatonin receptor agonists, and anti-cancer agents.[1] Its structural value lies in the

6-nitro group, which serves as a versatile handle for reduction to an amine (allowing further

derivatization), and the 2-methyl group, which blocks the reactive C2 position, thereby directing

electrophilic substitution exclusively to the C3 position.[1]

This guide provides a definitive physicochemical profile, a validated synthesis protocol focusing

on regioselectivity, and safety standards for handling this mutagenic intermediate.

Physicochemical Profile
The following data aggregates experimental values and computed properties standard for high-

purity research grades (>98%).
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Property Value / Description Note

CAS Number 4769-96-4

Molecular Formula

Molecular Weight 176.17 g/mol

Appearance
Yellow to Orange Crystalline

Powder

Nitro group conjugation

induces color.[1]

Melting Point 137 – 143 °C
Range varies by crystal

habit/purity [1].[1]

Boiling Point ~362 °C (Predicted)
Decomposes before boiling at

atm pressure.[1]

Density 1.4 ± 0.1 g/cm³ Predicted.[1][2]

LogP 2.3 – 2.5 Lipophilic; cell-permeable.[1]

Solubility (Water) Insoluble (< 0.1 mg/mL) Hydrophobic aromatic core.[1]

Solubility (Organic)
Soluble in DMSO, DMF,

Acetone, EtOAc

DMSO is preferred for

biological assays.[1]

pKa (NH) ~15.0
Nitro group increases acidity

vs. indole (pKa 16.2).[1]

Synthetic Pathway & Mechanism[3][4][5][6]
The most robust route to 2-methyl-6-nitro-1H-indole is the Fischer Indole Synthesis.[1] This

method involves the acid-catalyzed cyclization of a phenylhydrazone.[1]

The Regioselectivity Challenge
Using 3-nitrophenylhydrazine as the starting material introduces a regiochemical challenge.

The [3,3]-sigmatropic rearrangement can occur at either ortho-carbon relative to the hydrazine

moiety, leading to two isomers:

4-Nitro isomer: Formed via attack at the sterically crowded ortho-carbon (between nitro and

hydrazine).[1]
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6-Nitro isomer (Target): Formed via attack at the less hindered para-carbon.[1]

Expert Insight: The 6-nitro isomer is thermodynamically favored and typically constitutes the

major product (>70% ratio), but separation is required.[1]

Reaction Mechanism Diagram
The following diagram details the mechanistic logic and the bifurcation point for isomer

generation.
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Caption: Mechanistic flow of Fischer Indole Synthesis highlighting the divergence of 4-nitro and

6-nitro isomers.

Experimental Protocol
Objective: Synthesis of 2-Methyl-6-nitro-1H-indole on a 10g scale. Prerequisites: Fume hood,

standard Schlenk line or reflux setup.[1]

Reagents[1][7][8][9]
3-Nitrophenylhydrazine hydrochloride (1.0 eq)[1]

Acetone (Excess, acts as solvent/reactant) or Acetone/Acetic Acid mix.[1]

Polyphosphoric Acid (PPA) or Zinc Chloride (

) (Catalyst).[1]

Step-by-Step Methodology
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Hydrazone Formation:

Dissolve 3-nitrophenylhydrazine HCl (10g) in 50 mL warm ethanol.

Add Acetone (5 mL, slight excess) and Sodium Acetate (to buffer).[1]

Reflux for 1 hour. Cool to precipitate the hydrazone.[1] Filter and dry.[1]

QC Check: TLC should show a new spot, distinct from hydrazine.[1]

Cyclization (The Critical Step):

Place the dried hydrazone in a flask with Polyphosphoric Acid (PPA) (approx. 5-10 parts

by weight).[1]

Heat to 100–110 °C with mechanical stirring. Caution: Exothermic.

Monitor reaction progress (approx. 2-4 hours). The mixture will turn dark brown/black.[1]

Quenching:

Cool the mixture to ~60 °C.

Pour slowly onto crushed ice (500g) with vigorous stirring to decompose the PPA. The

crude indole will precipitate as a gummy yellow/brown solid.[1]

Purification (Isomer Separation):

Extract the aqueous slurry with Ethyl Acetate (3 x 100 mL).[1]

Wash organics with Brine and

(sat.) to remove acid traces.[1]

Flash Chromatography: Use a Silica Gel column.[1]

Mobile Phase: Hexane:Ethyl Acetate gradient (Start 9:1

7:3).[1]
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Elution Order: The 4-nitro isomer typically elutes first (less polar due to H-bonding with

NH), followed by the 6-nitro isomer.[1]

Recrystallization: Recrystallize the 6-nitro fraction from Ethanol/Water or Toluene to obtain

bright yellow needles.[1]
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Caption: Purification logic flow for isolating high-purity 2-methyl-6-nitroindole.

Structural Characterization
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To validate the identity of the product, use

NMR.[3] The specific coupling patterns confirm the 6-nitro substitution pattern versus the 4-
nitro or 5-nitro isomers.[1]

Expected

NMR (DMSO-

, 400 MHz):

11.8 ppm (br s, 1H): Indole NH.[1] (Deshielded by nitro group).

8.25 ppm (d,

Hz, 1H): C7-H. (The proton between NH and

; shows small meta-coupling).[1]

7.90 ppm (dd,

Hz, 1H): C5-H. (Ortho to nitro, shows splitting by C4 and C7).

7.55 ppm (d,

Hz, 1H): C4-H.[1]

6.40 ppm (s, 1H): C3-H. (Characteristic of 2-substituted indoles).[1]

2.45 ppm (s, 3H):

at C2.[1]

Key Diagnostic: The singlet at ~6.40 ppm confirms the 2-position is blocked (by methyl) and the

3-position is open.[1] The splitting of the aromatic protons (1 doublet, 1 doublet of doublets, 1

meta-doublet) confirms the 6-substitution pattern [2].[1]

Safety & Handling (E-E-A-T)
Hazard Classification:

GHS Signal: WARNING
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H341: Suspected of causing genetic defects (Mutagenic).[1][4][5]

H302: Harmful if swallowed.[1]

Protocol Controls:

Containment: All weighing and transfer of the solid must occur inside a certified chemical

fume hood.[1]

PPE: Double Nitrile gloves are recommended due to the high lipophilicity (skin absorption

potential) of nitro-aromatics.[1]

Waste: Segregate as "Hazardous Organic Waste - Toxic."[1] Do not mix with oxidizers (e.g.,

nitric acid) as nitroindoles can be energetic.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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